Cas no 2169220-21-5 (3-formylfuro3,2-bpyridine-2-carboxylic acid)

• Product Name: 3-formylfuro3,2-bpyridine-2-carboxylic acid
• CAS No: 2169220-21-5
• MF: C₉H₅NO₄
• MW: 191.140302419662
• CID: 6331042
• PubChem ID: 165446065
• Update Time: 2025-11-01

3-formylfuro3,2-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-formylfuro3,2-bpyridine-2-carboxylic acid
• 2169220-21-5
• 3-formylfuro[3,2-b]pyridine-2-carboxylic acid
• EN300-1277669

• Inchi： 1S/C9H5NO4/c11-4-5-7-6(2-1-3-10-7)14-8(5)9(12)13/h1-4H,(H,12,13)
• InChI Key： BTVILYGABLMKGG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C=O)C2=C1C=CC=N2

Computed Properties

• Exact Mass: 191.02185764g/mol
• Monoisotopic Mass: 191.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-formylfuro3,2-bpyridine-2-carboxylic acid

Comprehensive Overview of 3-Formylfuro[3,2-b]pyridine-2-carboxylic Acid (CAS No. 2169220-21-5)

3-Formylfuro[3,2-b]pyridine-2-carboxylic acid (CAS No. 2169220-21-5) is a heterocyclic organic compound with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique furopyridine backbone and formyl and carboxylic acid functional groups, has garnered attention for its versatility in synthetic chemistry and drug development. Researchers and industry professionals are increasingly exploring its role in designing novel bioactive molecules, particularly in the context of small-molecule inhibitors and fluorescent probes.

The structural features of 3-formylfuro[3,2-b]pyridine-2-carboxylic acid make it a valuable intermediate in organic synthesis. Its formyl group allows for further derivatization through condensation reactions, while the carboxylic acid moiety enables coupling with amines or alcohols to form amides or esters, respectively. Such reactivity is highly sought after in the development of targeted therapeutics and functional materials. Recent studies highlight its utility in constructing kinase inhibitors, a hot topic in oncology research, where precision medicine demands tailored molecular scaffolds.

In the realm of AI-driven drug discovery, CAS No. 2169220-21-5 has emerged as a candidate for virtual screening due to its balanced physicochemical properties. Computational chemists frequently search for heterocyclic building blocks like this compound to expand chemical libraries for machine learning models. Its moderate logP and hydrogen-bonding capacity align with Lipinski’s Rule of Five, making it a plausible fragment for lead optimization. This synergy between experimental and in silico approaches underscores its relevance in modern pharmaceutical R&D.

Another trending application of 3-formylfuro[3,2-b]pyridine-2-carboxylic acid lies in material science. Its conjugated system and electron-withdrawing groups render it suitable for designing organic semiconductors or photocatalysts. With the global push toward green chemistry, researchers are investigating its role in sustainable catalysis and energy storage systems. The compound’s ability to act as a ligand for metal-organic frameworks (MOFs) further broadens its utility in environmental remediation technologies.

From a synthetic perspective, protocols for preparing CAS No. 2169220-21-5 often involve multicomponent reactions or palladium-catalyzed cross-coupling, topics frequently queried in academic databases. Optimizing its yield and purity remains a focus, especially for scale-up processes in contract manufacturing organizations (CMOs). Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, 3-formylfuro[3,2-b]pyridine-2-carboxylic acid (CAS No. 2169220-21-5) bridges multiple disciplines—from medicinal chemistry to advanced materials. Its adaptability to high-throughput screening and compatibility with automated synthesis platforms position it as a compound of enduring interest. As interdisciplinary research accelerates, this molecule is poised to play a pivotal role in addressing challenges in healthcare innovation and sustainable technology.